2-Naphthalenol, 1-(1-naphthalenylazo)-

• CAS No.: 2653-64-7
• Product Name: 2-Naphthalenol, 1-(1-naphthalenylazo)-
• Molecular Formula: C20H14N2O
• Molecular Weight: 298.3 g/mol
• IUPAC Name: 1-(naphthalen-1-yldiazenyl)naphthalen-2-ol
• Standard InChI: InChI=1S/C20H14N2O/c23-19-13-12-15-7-2-4-10-17(15)20(19)22-21-18-11-5-8-14-6-1-3-9-16(14)18/h1-13,23H
• Standard InChIKey: CYZWPZHRSZNWLS-QURGRASLSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2N=NC3=C(C=CC4=CC=CC=C43)O
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N=NC3=C(C=CC4=CC=CC=C43)O
• Appearance: Deep Red solid powder.
• Description: C.I. 12170 is also known as Naphthylamine Bordeaux, (diluted with Barium Sulfate).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: C.I. 12170; Bordeaux P51N; NSC 47713; NSC 45575; Red 2R
• Reference: 1: Picard M, Tempere S, de Revel G, Marchand S. Piperitone Profiling in Fine Red Bordeaux Wines: Geographical Influences in the Bordeaux Region and Enantiomeric Distribution. J Agric Food Chem. 2016 Oct 12;64(40):7576-7584. Epub 2016 Sep 30. PubMed PMID: 27689433.; 2: Glize B, Malvy D. Autochthonous strongyloidiasis, Bordeaux area, South-Western France. Travel Med Infect Dis. 2014 Jan-Feb;12(1):106-8. doi: 10.1016/j.tmaid.2012.12.002. Epub 2013 Feb 20. PubMed PMID: 23433632.; 3: Bertrand A, Kostine M, Barnetche T, Truchetet ME, Schaeverbeke T. Immune related adverse events associated with anti-CTLA-4 antibodies: systematic review and meta-analysis. BMC Med. 2015 Sep 4;13:211. doi: 10.1186/s12916-015-0455-8. Review. PubMed PMID: 26337719; PubMed Central PMCID: PMC4559965.; 4: Bastier PL, Lechot A, Bordenave L, Durand M, de Gabory L. Nasal irrigation: From empiricism to evidence-based medicine. A review. Eur Ann Otorhinolaryngol Head Neck Dis. 2015 Nov;132(5):281-5. doi: 10.1016/j.anorl.2015.08.001. Epub 2015 Sep 3. Review. PubMed PMID: 26344138.; 5: Moreau V, Cordelières FP, Poujol C, Sagot I, Saltel F. Meeting report--Imaging the Cell. J Cell Sci. 2015 Nov 1;128(21):3843-7. doi: 10.1242/jcs.180042. PubMed PMID: 26527200.; 6: Constals A, Penn AC, Compans B, Toulmé E, Phillipat A, Marais S, Retailleau N, Hafner AS, Coussen F, Hosy E, Choquet D. Glutamate-induced AMPA receptor desensitization increases their mobility and modulates short-term plasticity through unbinding from Stargazin. Neuron. 2015 Feb 18;85(4):787-803. doi: 10.1016/j.neuron.2015.01.012. Epub 2015 Feb 5. PubMed PMID: 25661182.; 7: Coureau G, Bouvier G, Lebailly P, Fabbro-Peray P, Gruber A, Leffondre K, Guillamo JS, Loiseau H, Mathoulin-Pélissier S, Salamon R, Baldi I. Mobile phone use and brain tumours in the CERENAT case-control study. Occup Environ Med. 2014 Jul;71(7):514-22. doi: 10.1136/oemed-2013-101754. Epub 2014 May 9. PubMed PMID: 24816517.; 8: Jacquemin C, Schmitt N, Contin-Bordes C, Liu Y, Narayanan P, Seneschal J, Maurouard T, Dougall D, Davizon ES, Dumortier H, Douchet I, Raffray L, Richez C, Lazaro E, Duffau P, Truchetet ME, Khoryati L, Mercié P, Couzi L, Merville P, Schaeverbeke T, Viallard JF, Pellegrin JL, Moreau JF, Muller S, Zurawski S, Coffman RL, Pascual V, Ueno H, Blanco P. OX40 Ligand Contributes to Human Lupus Pathogenesis by Promoting T Follicular Helper Response. Immunity. 2015 Jun 16;42(6):1159-70. doi: 10.1016/j.immuni.2015.05.012. Epub 2015 Jun 9. PubMed PMID: 26070486; PubMed Central PMCID: PMC4570857.; 9: Soubeyran P, Terret C, Bellera C, Bonnetain F, Jean OS, Galvin A, Chakiba C, Zwolakowski MD, Mathoulin-Pélissier S, Rainfray M. Role of geriatric intervention in the treatment of older patients with cancer: rationale and design of a phase III multicenter trial. BMC Cancer. 2016 Dec 1;16(1):932. PubMed PMID: 27908282; PubMed Central PMCID: PMC5134290.; 10: Mamane A, Baldi I, Tessier JF, Raherison C, Bouvier G. Occupational exposure to pesticides and respiratory health. Eur Respir Rev. 2015 Jun;24(136):306-19. doi: 10.1183/16000617.00006014. Review. PubMed PMID: 26028642.; 11: Hindié E, Zanotti-Fregonara P, Tabarin A, Rubello D, Morelec I, Wagner T, Henry JF, Taïeb D. The role of radionuclide imaging in the surgical management of primary hyperparathyroidism. J Nucl Med. 2015 May;56(5):737-44. doi: 10.2967/jnumed.115.156018. Epub 2015 Apr 9. Review. PubMed PMID: 25858040.; 12: Soria-Gómez E, Busquets-Garcia A, Hu F, Mehidi A, Cannich A, Roux L, Louit I, Alonso L, Wiesner T, Georges F, Verrier D, Vincent P, Ferreira G, Luo M, Marsicano G. Habenular CB1 Receptors Control the Expression of Aversive Memories. Neuron. 2015 Oct 21;88(2):306-13. doi: 10.1016/j.neuron.2015.08.035. Epub 2015 Sep 24. PubMed PMID: 26412490.; 13: Levet F, Hosy E, Kechkar A, Butler C, Beghin A, Choquet D, Sibarita JB. SR-Tesseler: a method to segment and quantify localization-based super-resolution microscopy data. Nat Methods. 2015 Nov;12(11):1065-71. doi: 10.1038/nmeth.3579. Epub 2015 Sep 7. PubMed PMID: 26344046.; 14: Hafner AS, Penn AC, Grillo-Bosch D, Retailleau N, Poujol C, Philippat A, Coussen F, Sainlos M, Opazo P, Choquet D. Lengthening of the Stargazin Cytoplasmic Tail Increases Synaptic Transmission by Promoting Interaction to Deeper Domains of PSD-95. Neuron. 2015 Apr 22;86(2):475-89. doi: 10.1016/j.neuron.2015.03.013. Epub 2015 Apr 2. PubMed PMID: 25843401.; 15: Murphy-Royal C, Dupuis JP, Varela JA, Panatier A, Pinson B, Baufreton J, Groc L, Oliet SH. Surface diffusion of astrocytic glutamate transporters shapes synaptic transmission. Nat Neurosci. 2015 Feb;18(2):219-26. doi: 10.1038/nn.3901. Epub 2015 Jan 12. PubMed PMID: 25581361.; 16: Daste A, Chakiba C, Domblides C, Gross-Goupil M, Quivy A, Ravaud A, Soubeyran P. Targeted therapy and elderly people: A review. Eur J Cancer. 2016 Dec;69:199-215. doi: 10.1016/j.ejca.2016.10.005. Epub 2016 Nov 15. Review. PubMed PMID: 27855351.; 17: Turpin D, Truchetet ME, Faustin B, Augusto JF, Contin-Bordes C, Brisson A, Blanco P, Duffau P. Role of extracellular vesicles in autoimmune diseases. Autoimmun Rev. 2016 Feb;15(2):174-83. doi: 10.1016/j.autrev.2015.11.004. Epub 2015 Nov 7. Review. PubMed PMID: 26554931.; 18: Salvo F, Moore N, Arnaud M, Robinson P, Raschi E, De Ponti F, Bégaud B, Pariente A. Addition of dipeptidyl peptidase-4 inhibitors to sulphonylureas and risk of hypoglycaemia: systematic review and meta-analysis. BMJ. 2016 May 3;353:i2231. doi: 10.1136/bmj.i2231. Review. PubMed PMID: 27142267; PubMed Central PMCID: PMC4854021.; 19: Chauhan G, Debette S. Genetic Risk Factors for Ischemic and Hemorrhagic Stroke. Curr Cardiol Rep. 2016 Dec;18(12):124. Review. PubMed PMID: 27796860; PubMed Central PMCID: PMC5086478.; 20: Oliveira da Cruz JF, Robin LM, Drago F, Marsicano G, Metna-Laurent M. Astroglial type-1 cannabinoid receptor (CB1): A new player in the tripartite synapse. Neuroscience. 2016 May 26;323:35-42. doi: 10.1016/j.neuroscience.2015.05.002. Epub 2015 May 9. Review. PubMed PMID: 25967266.
• PubChem Compound: 75859
• Last Modified: Nov 11 2021